2-(phenylsulfonyl)-3-(4-propoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-(4-propoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H17NO3S/c1-2-12-22-16-10-8-15(9-11-16)13-18(14-19)23(20,21)17-6-4-3-5-7-17/h3-11,13H,2,12H2,1H3/b18-13+
• InChI Key: XWBPRLIFYPVQQM-QGOAFFKASA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=CC=C2
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C(\C#N)/S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

2-(phenylsulfonyl)-3-(4-propoxyphenyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as PSPPA, and it has been studied for its unique properties and potential uses in the field of medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of PSPPA is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. Studies have shown that PSPPA can inhibit the activity of protein kinases, which are enzymes that play a key role in the regulation of cell growth and division.
Biochemical and Physiological Effects:
PSPPA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, PSPPA has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have a positive effect on the immune system, which can help to prevent the development of certain diseases.

Advantages and Limitations for Lab Experiments

PSPPA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a high degree of purity. Additionally, it has been shown to be stable under a variety of conditions, which makes it a useful tool for studying cellular processes.
One limitation of PSPPA is that it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, it can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on PSPPA. One area of interest is the development of new anti-cancer therapies based on the properties of PSPPA. Additionally, further research is needed to fully understand the mechanism of action of PSPPA and its potential uses in the field of biology.
Conclusion:
In conclusion, 2-(phenylsulfonyl)-3-(4-propoxyphenyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its unique properties and potential uses in the field of medicine, biology, and chemistry make it a valuable tool for researchers. Further research is needed to fully understand the potential of PSPPA and its applications in the future.

Scientific Research Applications

PSPPA has been studied extensively for its potential applications in various fields of scientific research. In the field of medicine, PSPPA has been investigated for its potential use as an anti-cancer agent. Studies have shown that PSPPA can inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells.
In the field of biology, PSPPA has been studied for its potential use as a fluorescent probe. Studies have shown that PSPPA can be used to detect the presence of certain proteins in cells, which can be useful in the study of cellular processes and the development of new therapies.